![molecular formula C12H15NO3 B3000944 N-[(1-hydroxycyclohex-2-en-1-yl)methyl]furan-2-carboxamide CAS No. 2097869-50-4](/img/structure/B3000944.png)
N-[(1-hydroxycyclohex-2-en-1-yl)methyl]furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves fleeting nitrosocarbonyl intermediates . The selected aldehydes are converted into the corresponding oximes, and from the latter, the desired hydroxamoyl chlorides are obtained upon chlorination with chlorine gas . The in situ generation of the nitrile oxides is required as none of the nitrile oxides displayed any stability at room temperature .Molecular Structure Analysis
The most relevant and diagnostic 1H NMR signals are those relative to the olefinic protons of the cyclopentene and cyclohexene moieties .Chemical Reactions Analysis
The mild oxidation of these 1,3-dipoles with NMO is conducted in one pot in the presence of the required trapping dienes (freshly distilled cyclopentadiene or 1,3-cyclohexadiene) to afford the nitrosocarbonyl HDA cycloadducts .Physical And Chemical Properties Analysis
The compound is a white solid with a melting point of 190-198°C . It has a molecular weight of 221.256.Scientific Research Applications
Anticancer Activity
Furan carboxamide derivatives have been explored for their potential as anticancer agents. For instance, a series of N-(furan-2-ylmethyl)-1H-indole-3-carboxamide derivatives were designed to target the epidermal growth factor receptor (EGFR), showing cytotoxic activities against various cancer cell lines .
Antiviral Applications
Some furan-carboxamide derivatives have been identified as novel inhibitors of lethal H5N1 influenza viruses, suggesting their potential use in antiviral therapies .
Cytotoxicity Against Breast Cancer
New furan-based derivatives have been synthesized and evaluated for their cytotoxic activity against breast cancer cell lines, such as MCF-7 .
Antibacterial Activity
Recent advances in the synthesis of furan derivatives have led to the development of compounds with significant antibacterial activity. For example, nitrofurantoin analogues containing furan and pyrazole scaffolds have been designed and synthesized .
Enzyme Inhibition
Furan/thiophene-2-carboxamide derivatives have been prepared and assessed for their bioactivity, including enzyme inhibition properties .
Anti-Microbial and Anti-Cancer Potential
Carbamothioyl-furan-2-carboxamide derivatives have been synthesized and evaluated for their anti-cancer and anti-microbial potential against various human cancer cell lines and microbial strains .
Mechanism of Action
Target of Action
The primary target of N-[(1-hydroxycyclohex-2-en-1-yl)methyl]furan-2-carboxamide is the Influenza A virus H1N1 . This virus is a significant public health concern and remains a target for inhibition with small molecules .
Mode of Action
The compound interacts with the influenza A virus by inhibiting its replication
Biochemical Pathways
The compound is involved in the synthesis of carbocyclic nucleoside analogues . Fleeting nitrosocarbonyl intermediates are at work in this short-cut synthesis . The nucleoside derivatives were tested for their inhibitory activity against a variety of viruses .
Result of Action
The compound has shown promising antiviral activities, particularly against the Influenza A virus H1N1 . The nucleoside derivatives were tested for their inhibitory activity against a variety of viruses .
properties
IUPAC Name |
N-[(1-hydroxycyclohex-2-en-1-yl)methyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3/c14-11(10-5-4-8-16-10)13-9-12(15)6-2-1-3-7-12/h2,4-6,8,15H,1,3,7,9H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXSQIDWZWDCKKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC=CC(C1)(CNC(=O)C2=CC=CO2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.